Cas no 2060033-08-9 (4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2060033-08-9
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• MDL: MFCD30477649
• CID: 5153893
• PubChem ID: 137702096
• Update Time: 2025-09-27

4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-[(1-ethyl-1H-pyrrol-2-yl)methyl]-3-(trifluoromethyl)-
• 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30477649
• Inchi： 1S/C13H17F3N2O2/c1-2-18-5-3-4-10(18)6-9-7-17-8-12(9,11(19)20)13(14,15)16/h3-5,9,17H,2,6-8H2,1H3,(H,19,20)
• InChI Key： QKZKOCOTPOTQOV-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CN2CC)C(C(F)(F)F)(C(O)=O)C1

Additional information on 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2060033-08-9)

4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2060033-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a five-membered ring containing one nitrogen atom. The presence of a trifluoromethyl group and an ethyl-pyrrole substituent enhances its structural complexity and potential biological activity, making it a subject of intense research interest.

The trifluoromethyl group, a key structural feature, is renowned for its ability to modulate the pharmacokinetic properties of molecules, including increasing metabolic stability and lipophilicity. This characteristic makes such compounds particularly valuable in drug design, as it can improve oral bioavailability and binding affinity to biological targets. In contrast, the 1-ethyl-1H-pyrrol-2-yl moiety introduces a nitrogen-rich environment that can interact with various biological receptors, potentially influencing receptor binding and downstream signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the combination of the pyrrolidine scaffold and the trifluoromethyl substituent may confer unique pharmacological properties, making it a promising candidate for further exploration in therapeutic applications. Specifically, this compound has been investigated for its potential role in modulating enzyme activity and receptor function, areas where fluorinated heterocycles have shown particular promise.

The synthesis of 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group often necessitates specialized reagents and catalysts to ensure high yield and purity. Given its structural complexity, the synthesis process may also benefit from recent innovations in flow chemistry and green chemistry principles, which aim to improve efficiency while minimizing waste.

In the realm of drug discovery, this compound represents an intriguing example of how structural modifications can influence biological activity. The pyrrolidine core is a common motif in bioactive molecules, with derivatives exhibiting a wide range of therapeutic effects. By incorporating both an ethyl-pyrrole substituent and a trifluoromethyl group, researchers are exploring new chemical space that may lead to novel pharmacological entities. This approach aligns with the growing trend toward rational drug design, where computational tools are leveraged to identify promising candidates before experimental validation.

One particularly exciting area of research involves the exploration of this compound as a potential scaffold for next-generation therapeutics. The ability to fine-tune its structure allows for the optimization of key pharmacokinetic parameters while maintaining or enhancing biological activity. For instance, modifications to the pyrrolidine ring or the attached side chains could improve solubility, reduce toxicity, or enhance target specificity. Such flexibility underscores the importance of this compound in medicinal chemistry and underscores why it has attracted considerable scientific interest.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. The introduction of fluorine atoms into molecular structures has led to numerous breakthroughs in drug development, with fluoroaromatics and fluoroalkanes being particularly notable examples. The trifluoromethyl group in 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid exemplifies this trend, as it is known to enhance binding affinity and metabolic stability. These properties are critical for ensuring that drugs remain effective in vivo and exhibit prolonged half-lives.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for fully realizing the therapeutic potential of this compound. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide deeper insights into its molecular structure and interactions with biological targets. Additionally, high-throughput screening methods will enable rapid testing of derivatives to identify compounds with enhanced efficacy or reduced side effects.

The development of novel pharmaceuticals often involves iterative cycles of synthesis, characterization, and biological testing. For 4-(1-ethyl-1H-pyrrol-2-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, this process may involve exploring different synthetic routes to optimize yield and purity while minimizing hazardous byproducts. Furthermore, computational modeling can help predict how structural modifications will affect biological activity, allowing researchers to make informed decisions about which derivatives to synthesize next.

In conclusion,4-(1-ethyl-1H-pyrrol-2-ylmethyl)-3-(trifluoromethyl)pyrrolidine carboxylic acid (CAS No. 2060033–08–9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups—particularly the presence of both an ethyl-pyrrole moiety and a trifluoromethyl substituent—makes it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.